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Compound of Interest

2-Hydrazinopyridine
dihydrochloride

Cat. No.: B147040

Compound Name:

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 2-Hydrazinopyridine Dihydrochloride. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical and Physical Properties

2-Hydrazinopyridine dihydrochloride is a versatile chemical intermediate used in various
synthetic applications.[1][2] It is characterized as a white to off-white crystalline solid.[1] The
dihydrochloride form enhances its stability and solubility in aqueous solutions.[1]

Table 1: Physicochemical Properties of 2-Hydrazinopyridine and its Dihydrochloride Salt
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Property Value Source(s)

pyridin-2-
IUPAC Name ] ) ) [3]
ylhydrazine;dihydrochloride

2-Hydrazinylpyridine
Synonyms Dihydrochloride, 2-Pyridone [1]
hydrazone dihydrochloride

CAS Number 62437-99-4 [3]
Molecular Formula CsH7Ns - 2HCI [3]
Molecular Weight 182.05 g/mol [3]
Melting Point 212-213 °C (decomposes) [3]
Appearance White to light beige solid [4]
Solubility Soluble in water [1]
InChi Key SUVYLXNNAGHJDN- 3]

UHFFFAOYSA-N

Experimental Protocols

A common method for synthesizing 2-hydrazinopyridine involves the reaction of 2-
chloropyridine with hydrazine hydrate.[5][6]

Reagents and Equipment:

2-Chloropyridine

Hydrazine hydrate

Ethyl acetate

Water

Anhydrous sodium sulfate
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Reaction vessel with stirring and heating capabilities

Separatory funnel

Rotary evaporator

Thin Layer Chromatography (TLC) apparatus

Procedure:

To a stirred solution of hydrazine hydrate (10 volumes), add 2-chloropyridine (1 equivalent).

[516]
e Heat the reaction mixture to 100 °C and maintain stirring for 48 hours.[5][6]

» Monitor the reaction progress using TLC with an eluent system of ethyl acetate and methanol
(8:2).[5][6]

e Once the starting material is consumed, dilute the reaction mixture with water.[5][6]

o Extract the product with ethyl acetate (5 x 500 mL).[5]

o Combine the organic phases and dry over anhydrous sodium sulfate.[5][6]

o Concentrate the solution under reduced pressure to yield 2-hydrazinopyridine as a red oil.[5]

[6]

Purification: The resulting 2-hydrazinopyridine can be purified by vacuum distillation or
recrystallization from a mixture of diethyl ether and hexane.[5]

Formation of the Dihydrochloride Salt: The dihydrochloride salt can be prepared by treating the
2-hydrazinopyridine base with an appropriate amount of hydrochloric acid in a suitable solvent,
followed by isolation of the precipitate.
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Caption: Workflow for the synthesis of 2-hydrazinopyridine.

Several analytical techniques can be employed for the detection and quantification of hydrazine
compounds, including 2-hydrazinopyridine. These methods include:

» High-Performance Liquid Chromatography (HPLC): A versatile method for separating and
quantifying the compound.[7]

o Gas Chromatography (GC): Suitable for volatile derivatives of the compound.[7]
o Spectrophotometry: Used for quantitative analysis based on the absorbance of light.[7]

For unequivocal identification, mass spectrometry (MS) coupled with GC is often utilized.[7]
Spectral data, including 1H NMR, IR, and mass spectra for 2-hydrazinopyridine, are available
in various databases.[8][9][10]

Reactivity and Applications

2-Hydrazinopyridine is a valuable building block in organic synthesis, primarily due to the
nucleophilic nature of the hydrazine group.[1] It readily participates in condensation reactions
with carbonyl compounds to form hydrazones.

Its applications are diverse and include:

o Pharmaceutical Development: It serves as a key intermediate in the synthesis of various
pharmaceuticals, including potential anti-cancer and anti-inflammatory agents.[1][2]
Hydrazine-based compounds have been investigated as tools for drug discovery, particularly
for cofactor-dependent enzymes.[11]
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e Agrochemicals: It is used in the formulation of pesticides and herbicides.[2]

o Coordination Chemistry: It acts as a ligand to form coordination complexes with metals,
which are useful in catalysis.[2]

» Analytical Chemistry: It is employed as a reagent for the detection and quantification of
carbonyl compounds.[2]

2-Hydrazinopyridine

Dihydrochloride

Pharmaceuticals Agrochemicals
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Coordination Chemistry Analytical Reagents
(Ligands for Catalysts) (Carbonyl Detection)
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Caption: Major application areas of 2-Hydrazinopyridine Dihydrochloride.

Safety and Handling

2-Hydrazinopyridine dihydrochloride is considered a hazardous chemical and should be
handled with appropriate safety precautions.[12]

GHS Hazard Classification:

Acute toxicity (Oral, Dermal, Inhalation).[12]

Skin sensitization.[12]

Carcinogenicity.[12]

Causes skin and serious eye irritation.[8][13]

May cause respiratory irritation.[8][13]
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Precautionary Measures:

e Use only in a chemical fume hood.[12]

o Wear personal protective equipment, including gloves, protective clothing, and eye/face
protection.[12][14]

e Avoid breathing dust, vapor, mist, or gas.[12]

e Do not get in eyes, on skin, or on clothing.[12]

e Wash hands thoroughly after handling.[14]

» Store in a tightly closed container in a dry, well-ventilated place.

In case of exposure, immediate medical attention is required.[12] For firefighting, use water
spray, carbon dioxide, dry chemical, or alcohol-resistant foam.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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